Cas no 1803684-24-3 (Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate)

• Product Name: Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate
• CAS No: 1803684-24-3
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 4857127
• Update Time: 2025-06-11

Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate

• Inchi： 1S/C8H7F2N3O4/c1-17-8(14)3-2-4(11)12-7(13(15)16)5(3)6(9)10/h2,6H,1H3,(H2,11,12)
• InChI Key： GGHUXNMMTBYBFQ-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(=CC=1C(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.1
• Topological Polar Surface Area: 111

Additional information on Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate

Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS No. 1803684-24-3): A Comprehensive Overview

Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate, identified by its CAS number 1803684-24-3, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including an amino group, a difluoromethyl group, and a nitro group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The 6-amino moiety in the compound's structure contributes to its reactivity and ability to participate in hydrogen bonding, which is crucial for the design of molecules that interact with biological targets. Additionally, the 3-(difluoromethyl) group introduces electron-withdrawing properties, enhancing the compound's metabolic stability and lipophilicity. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

The 2-nitropyridine-4-carboxylate backbone provides a rigid scaffold that can be modified to achieve specific pharmacological effects. This framework is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. Recent studies have highlighted the importance of nitropyridine derivatives in addressing neurological disorders, infectious diseases, and cancer.

In the realm of drug discovery, Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate has been explored as a precursor for synthesizing novel therapeutic agents. Its structural features allow for modifications that can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and half-life. Researchers have leveraged its reactivity to develop compounds with enhanced binding affinity and selectivity towards disease-causing targets.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of an amino group and a difluoromethyl group has been shown to improve the efficacy of anticancer agents by enhancing their ability to inhibit key enzymes involved in tumor growth and progression. For instance, derivatives of this compound have demonstrated promising results in preclinical studies by targeting tyrosine kinases and other critical signaling pathways.

The nitro group in Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate also plays a crucial role in its chemical behavior. Nitro groups can be reduced to amino groups, allowing for further functionalization and diversification of the molecular structure. This versatility has enabled researchers to develop a wide range of analogs with distinct pharmacological profiles.

Recent advancements in computational chemistry have further facilitated the design and optimization of molecules derived from this compound. High-throughput virtual screening techniques have been employed to identify lead compounds with high binding affinity to biological targets. These computational methods have significantly accelerated the drug discovery process by reducing the time and cost associated with experimental synthesis and testing.

The synthesis of Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the complex framework of this compound.

In conclusion, Methyl 6-amino-3-(difluoromethyl)-2-nitropyridine-4-carboxylate (CAS No. 1803684-24-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The ongoing exploration of this compound underscores its importance as a building block for innovative drug discovery efforts.